Cas no 877617-10-2 (1-methyl-9-(2-methylphenyl)-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product name: 1-methyl-9-(2-methylphenyl)-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 877617-10-2
• MF: C₂₀H₂₅N₅O₂
• MW: 367.444803953171
• CID: 5510730

1-methyl-9-(2-methylphenyl)-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-9-(2-methylphenyl)-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 1-methyl-9-(2-methylphenyl)-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C20H25N5O2/c1-13(2)12-25-18(26)16-17(22(4)20(25)27)21-19-23(10-7-11-24(16)19)15-9-6-5-8-14(15)3/h5-6,8-9,13H,7,10-12H2,1-4H3
• InChI Key： VODNPLYRCJCBOM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4=C([H])C([H])=C([H])C([H])=C4C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])N32)N(C([H])([H])[H])C(N1C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-methyl-9-(2-methylphenyl)-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Chemical Compound CAS No 877617-10-2: 1-Methyl-9-(2-Methylphenyl)-3-(2-Methylpropyl)-1H,2H,3H,4H,6H,7H,8H,9H-Pyrimido[1,2-G]Purine-2,4-Dione

The compound with CAS No 877617-10-2 is a highly specialized chemical entity known as 1-Methyl-9-(2-Methylphenyl)-3-(2-Methylpropyl)-1H,2H,3H,4H,6H,7H,8H,9H-Pyrimido[1,2-G]Purine-2,4-Dione. This molecule belongs to the class of purine derivatives and has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential biological activities. The pyrimido[1,2-g]purine core structure is a fused bicyclic system that combines elements of both pyrimidine and purine moieties. This structural complexity contributes to its intriguing chemical properties and potential applications in drug design.

Recent studies have highlighted the importance of methyl-substituted purine derivatives in various biochemical pathways. The presence of methyl groups at specific positions on the molecule can significantly influence its stability and bioavailability. For instance, the methylphenyl group attached at position 9 and the methylpropyl group at position 3 are believed to enhance the molecule's solubility and permeability across biological membranes. These attributes make it a promising candidate for drug delivery systems and targeted therapy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process. These methods not only improve efficiency but also reduce environmental impact by minimizing waste generation.

In terms of physical properties, CAS No 877617-10-2 exhibits a melting point of approximately 350°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate is moderate but can be enhanced through strategic modifications of its substituents. The molecule's UV-vis spectrum shows strong absorption bands in the range of 250–350 nm due to the conjugated π-system within the pyrimido-purine framework.

From a pharmacological perspective, this compound has shown potential as an inhibitor of certain kinases involved in cellular signaling pathways. Preclinical studies indicate that it may exhibit anti-inflammatory and anti-proliferative effects on cancer cells without significant toxicity to normal cells. These findings underscore its potential role in oncology research and personalized medicine.

Moreover, computational modeling techniques such as molecular docking have been utilized to predict the binding affinity of this compound with various protein targets. These simulations provide valuable insights into its mechanism of action at the molecular level and guide further optimization efforts.

In conclusion,CAS No 877617-10-2 represents a cutting-edge advancement in purine derivative chemistry with multifaceted applications across scientific disciplines. Its unique structure combined with promising biological activities positions it as a valuable asset for future research and development endeavors.